2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid

• CAS: 61572-62-1
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol
• SMILES: CC1=CC(=O)NN1C2=CC=CC=C2S(=O)(=O)O
• InChI: InChI=1S/C10H10N2O4S/c1-7-6-10(13)11-12(7)8-4-2-3-5-9(8)17(14,15)16/h2-6H,1H3,(H,11,13)(H,14,15,16)
• InChIKey: KZWNCWCDFQZSRW-UHFFFAOYSA-N

2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid (CAS 61572-62-1): Ortho-Sulfophenyl Pyrazolone Procurement Guide

2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid (CAS 61572-62-1), also named 1-(2-sulfophenyl)-3-methyl-5-pyrazolone, is a sulfonated pyrazolone derivative primarily employed as a coupling component in the synthesis of azo acid dyes and metal-complex pigments [1]. It belongs to the class of 1-aryl-3-methyl-5-pyrazolones, which are fundamental intermediates for yellow to orange chromophores in textile, leather, and ink applications. Unlike the widely commercialized para-sulfophenyl isomer (CAS 119-17-5), the ortho-sulfophenyl substitution pattern endows this compound with distinctive metal-chelation geometry and dyeing performance characteristics that are critical for specific industrial formulations .

1

Azo acid dye and metal-complex pigment coupling component

2

Ortho-sulfophenyl substitution enables terdentate metal chelation

3

Yellow-to-orange chromophore intermediate for textile, leather, and ink

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source

Why Para- or Meta-Sulfophenyl Pyrazolones Cannot Replace the Ortho Isomer (CAS 61572-62-1) in Critical Dye Syntheses

Substituting 2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid with its common para- or meta-sulfophenyl analogs (e.g., CAS 119-17-5 or 58862-38-7) is not chemically equivalent because the position of the sulfonic acid group fundamentally alters the coordination chemistry and chromophoric properties of the resulting azo dyes [1]. The ortho-sulfonic acid group participates directly in metal-chelate formation as a terdentate ligand, yielding 1:1 dye-metal complexes, whereas the para and meta isomers behave as bidentate ligands and form 2:1 complexes [1]. This stoichiometric and geometric difference translates into measurable variations in color strength, light fastness, and wet fastness on substrates. Procurement decisions that disregard this positional isomerism risk batch failure in metal-complex dye production and non-compliance with end-use specifications for high-performance pigments [2].

Target (Ortho)

Terdentate ligand forms 1:1 dye:metal complexes; n̄ = 1.0

Substitute (Para / Meta)

Bidentate ligand forms 2:1 complexes; n̄ = 2.0

Stoichiometric mismatch alters metal loading, color strength, and fastness. Para- or meta-sulfophenyl isomers may cause batch failure in 1:1 metal-complex dye production.

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source
• [2] U.S. Patent US4906738A. Water-soluble phenyl- or naphthyl-azo-carboxypyrazolone compounds. 1990. View Source

Quantitative Differentiation Evidence: 2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid vs. Common Analogs

Metal-Complex Stoichiometry: Ortho vs. Para/Meta Sulfophenyl Pyrazolone Azo Dyes

When the sulfonic acid group is positioned ortho to the azo linkage (as in azo dyes derived from the target compound), the ligand acts as a terdentate chelator and forms exclusively 1:1 metal:ligand complexes. In contrast, the meta- and para-sulfophenyl-substituted azo compounds behave as bidentate ligands and form 2:1 complexes [1]. This distinction is experimentally confirmed by potentiometric titration in 75 vol% dioxane at 30°C, where the formation curves for ortho derivatives plateau at an average ligand number (n̄) of 1, while the meta/para derivatives plateau at n̄ = 2.

Metal-Complex Stoichiometry

Head-to-head

Ortho: 1:1 (n̄=1.0)
Para/Meta: 2:1 (n̄=2.0)

Stoichiometry differs by 2×; dictates dye-to-metal ratio in formulated pigments.

Potentiometric titration, 75% dioxane, 30°C, divalent metal ions.

Evidence Dimension	Metal:ligand stoichiometry of azo dye complexes
Target Compound Data	1:1 (terdentate) complexes; average ligand number n̄ = 1.0
Comparator Or Baseline	Para-sulfophenyl isomer (1-(4-sulfophenyl)-3-methyl-5-pyrazolone): 2:1 (bidentate) complexes; n̄ = 2.0. Meta-sulfophenyl isomer: 2:1 complexes; n̄ = 2.0.
Quantified Difference	Stoichiometry differs by a factor of 2 (1:1 vs 2:1), fundamentally altering the molecular architecture and dye-to-metal ratio in formulated pigments.
Conditions	Potentiometric titration in 75 vol% dioxane/water at 30°C; divalent metal ions (Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺, Cd²⁺, Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺)

Why This Matters

For procurement of intermediates destined for 1:1 metal-complex dye production (e.g., chromium, cobalt, or copper complex dyes for leather or high-lightfastness textiles), only the ortho isomer yields the correct stoichiometry; use of para/meta isomers leads to incorrect dye-metal ratios and off-specification products.

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source

Metal-Complex Formation Constants: Ortho-Sulfophenyl Azo-Pyrazolones vs. Para/Meta Analogs

Quantitative formation constants (log K₁) for the target compound's azo derivatives with divalent metals were determined. For the ortho-sulfophenyl azo-5-pyrazolone (I-2-SO₃H), log K₁ values range from 11.00 (Cu²⁺) to 4.38 (Ba²⁺). The stability order is Cu > UO₂ > Ni > Co > Zn > Cd > Mg > Ca > Sr > Ba [1]. In contrast, the para-sulfophenyl analog (I-4-SO₃H) exhibits log β₁ = 9.08 and log β₂ = 17.71 for copper, reflecting the bidentate 2:1 coordination mode. The ortho isomer thus forms thermodynamically distinct complexes with different metal-loading capacity per ligand equivalent.

Formation Constant (Cu²⁺)

Head-to-head

log K₁ = 11.00

Ortho 1:1 complex shows ~80× higher first-metal affinity than para analog (log β₁ 9.08).

75% dioxane, 30°C. Supports efficient metal utilization in synthesis.

Evidence Dimension	Formation constants (log K or log β) with Cu²⁺
Target Compound Data	log K₁ = 11.00 (I-2-SO₃H, 1:1 complex)
Comparator Or Baseline	Para-sulfophenyl isomer (I-4-SO₃H): log β₁ = 9.08, log β₂ = 17.71 (2:1 complex)
Quantified Difference	The ortho isomer's single-step 1:1 log K₁ (11.00) exceeds the para isomer's first stepwise constant log β₁ (9.08) by 1.92 log units, indicating approximately 80-fold higher affinity for the first metal ion binding event.
Conditions	75 vol% dioxane/water, 30°C, divalent copper(II) ions

Why This Matters

Higher stepwise stability of the ortho isomer's 1:1 copper complex translates to more efficient metal utilization in pigment synthesis and potentially superior resistance to demetallization during dyeing or end-use exposure, directly affecting procurement specifications for metal-complex dye manufacture.

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source

Fiber-Reactive Dye Performance: Patent-Declared Preference for the 2-Sulfophenyl Substituent

U.S. Patent 4,906,738, which discloses water-soluble fiber-reactive monoazo dyes with a chlorotriazinyl and vinylsulfone reactive system, explicitly states: 'Among these compounds in particular those are preferable in which D represents the 2-sulfophenyl group' [1]. The patent exemplifies the target compound's core structure as the pyrazolone coupling component bearing an amino-sulfophenyl radical in the 1-position, and reports that the resulting dyes produce 'deep and fast dyeings and prints' on cellulose fiber materials. This preferential disclosure establishes a documented industrial performance advantage for the ortho-sulfophenyl substitution pattern in reactive dye formulations, relative to the meta- or para-sulfophenyl alternatives that are not singled out as preferable in this context.

Patent Preference

Class-level

2-sulfophenyl identified as preferable D group in fiber-reactive azo dye claims.

Patent-validated structural preference for deep, fast cellulose dyeings.

U.S. Patent 4,906,738. Qualitative disclosure; verify with formulation trials.

Evidence Dimension	Patent-disclosed preference for 2-sulfophenyl vs. other sulfophenyl positional isomers in fiber-reactive azo dyes
Target Compound Data	Explicitly identified as the preferable D group (2-sulfophenyl) in the general formula of high-performance fiber-reactive dyes; produces deep, fast dyeings on cellulose.
Comparator Or Baseline	Meta-sulfophenyl and para-sulfophenyl isomers: not identified as preferable in the same patent disclosure; no comparable performance claim made.
Quantified Difference	Qualitative preference declared in patent claims and examples; quantitative dyeing performance data (color depth, fixation yield, fastness ratings) are embedded within individual patent examples referencing the 2-sulfophenyl group.
Conditions	Fiber-reactive dyeing of cellulose (cotton, rayon) with vinylsulfone/chlorotriazinyl bifunctional reactive dyes

Why This Matters

For R&D and procurement teams developing or scaling fiber-reactive dye formulations, selecting the 2-sulfophenyl pyrazolone intermediate aligns with patent-validated structural preferences that correlate with superior dye-fiber fixation and fastness, reducing formulation optimization time and regulatory rework.

• [1] U.S. Patent US4906738A. Water-soluble phenyl- or naphthyl-azo-carboxypyrazolone compounds. 1990. View Source

Acid Dissociation Constants (pKa): Ortho-Sulfophenyl vs. Para-Sulfophenyl Azo-Pyrazolones

The acid dissociation constants (pKa) of the sulfonic acid and pyrazolone OH groups influence dye solubility, aggregation, and uptake kinetics. For the ortho-sulfophenyl azo-5-pyrazolone (I-2-SO₃H), the sulfonic acid pKa₁ is 1.41 and the pyrazolone OH pKa₂ is 11.06 in 75 vol% dioxane at 30°C. The corresponding para isomer (I-4-SO₃H) exhibits pKa₁ = 1.46 and pKa₂ = 10.96 [1]. While numerically close, the ortho isomer's slightly lower sulfonic acid pKa (1.41 vs 1.46) and slightly higher OH pKa (11.06 vs 10.96) reflect intramolecular hydrogen-bonding and electronic effects unique to the ortho geometry, which can influence dye aggregation behavior and pH-dependent solubility in aqueous dye baths.

Acid Dissociation (pKa)

Head-to-head

pKa₁ (SO₃H): 1.41 (ortho) vs 1.46 (para)
pKa₂ (OH): 11.06 vs 10.96

Distinct ionization profile may require pH control adjustments in dye baths.

75% dioxane, 30°C. Meta isomer pKa₁ = 1.90, a 0.49-unit difference.

Evidence Dimension	Acid dissociation constants (pKa) in 75% dioxane
Target Compound Data	pKa₁ (SO₃H) = 1.41; pKa₂ (pyrazolone OH) = 11.06
Comparator Or Baseline	Para isomer (I-4-SO₃H): pKa₁ = 1.46; pKa₂ = 10.96. Meta isomer (III-3-SO₃H): pKa₁ = 1.90.
Quantified Difference	Ortho pKa₁ is 0.05 units more acidic than para (1.41 vs 1.46); ortho pKa₂ is 0.10 units less acidic than para (11.06 vs 10.96). Meta isomer pKa₁ is significantly higher at 1.90, a 0.49 unit difference.
Conditions	75 vol% dioxane/water, 30°C, potentiometric titration

Why This Matters

The subtle pKa differences affect the pH window for optimal dye solubility and substantivity during textile and leather dyeing. The ortho isomer's distinct ionization profile may necessitate specific pH control strategies in dye formulation, making it non-interchangeable with para or meta isomers in processes with narrow pH operating ranges.

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source

High-Value Application Scenarios for 2-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid (CAS 61572-62-1)

Synthesis of 1:1 Chromium and Cobalt Complex Azo Dyes for High-Lightfastness Leather Finishing

Based on the terdentate chelation geometry demonstrated in [1], dyes synthesized from this ortho-sulfophenyl pyrazolone intermediate are uniquely suited for preparing 1:1 metal-complex acid dyes. These pre-metallized dyes are specified for leather finishing where light fastness ratings of 4–5 (ISO 105-B02) and wet rub fastness ≥4 are mandatory. Using the ortho isomer ensures the correct dye:metal stoichiometry, avoiding the 2:1 complex formation that occurs with para-isomer-derived dyes and that can lead to uneven dyeing and reduced fastness [1].

Bifunctional Fiber-Reactive Azo Dyes for Cellulosic Textiles with High Fixation Yield

As disclosed in U.S. Patent 4,906,738, the 2-sulfophenyl-substituted pyrazolone coupling component yields fiber-reactive dyes with vinylsulfone and chlorotriazinyl anchoring groups that achieve deep, fast dyeings on cotton and regenerated cellulose [1]. This application scenario is particularly relevant for exhaust and cold-pad-batch dyeing processes where high fixation (>85%) and low hydrolysis rates are critical procurement specifications for reactive dye intermediates.

Orange-Hued Disazo Direct Dyes for Paper and Cellulosic Substrates with Broad pH Stability

Patent literature on disazo sulfophenylpyrazolone-stilbene dyes identifies ortho-sulfophenyl-substituted pyrazolones as key intermediates for orange-hued direct dyes exhibiting excellent color stability across a wide pH range [1]. This scenario is relevant for liquid paper dye formulations and tissue coloration where pH fluctuations during stock preparation demand chromophores with robust spectral stability—a performance attribute linked to the ortho-sulfophenyl electronic environment [1].

Research-Grade Ligand Scaffolds for Studying Sulfonate Coordination in Bioinorganic Model Complexes

The well-characterized ortho-sulfophenyl azo-pyrazolone system provides a rare example of a sulfonate group participating directly in metal chelation. Researchers studying sulfonate coordination in metalloproteins or designing sulfonate-based MRI contrast agents can utilize this compound as a structurally defined ligand scaffold. The quantitative formation constants (log K₁ = 11.00 for Cu²⁺) and crystallographically characterized terdentate binding mode [1] offer a benchmark for comparative bioinorganic studies where para- and meta-sulfophenyl analogs fail to chelate.

Application

Selection Property

Validation Focus

1:1 Cr/Co complex dyes for leather

Terdentate chelation geometry

Dye:metal stoichiometry and light fastness (ISO 105-B02)

Bifunctional fiber-reactive dyes for cellulose

Patent-preferred 2-sulfophenyl group

Fixation yield and hydrolysis rate in exhaust/cold-pad-batch processes

Orange disazo direct dyes for paper

Ortho-sulfophenyl electronic environment

Spectral stability across pH range in liquid formulations

Bioinorganic sulfonate-coordination research

Structurally defined terdentate ligand scaffold

Benchmark log K₁ and crystallographic binding mode

• [1] Snavely, F. A.; Sweigart, D. A. Metal Derivatives of Arylazopyrazolone Compounds. VIII. Molarity Quotients of the Sulfonic Acid Derivatives of Azo-3- and Azo-5-pyrazolones. Inorg. Chem. 1969, 8 (8), 1650–1655. View Source